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Compound of Interest

Compound Name: N-Methyl-N-vinylacetamide

Cat. No.: B020336

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Methyl-N-
vinylacetamide (NMVA) in various organic solvents. Due to its amphiphilic nature, possessing
both a hydrophilic amide group and a hydrophobic vinyl group, NMVA finds utility in polymer
synthesis for biomedical applications, including drug delivery systems.[1] Understanding its
solubility is critical for its application in polymerization processes and formulation development.

Core Data Presentation: Solubility of N-Methyl-N-
vinylacetamide

Currently, publicly available quantitative data on the solubility of N-Methyl-N-vinylacetamide in
a range of organic solvents and temperatures is limited. The available information is primarily

qualitative.

Table 1: Qualitative Solubility of N-Methyl-N-vinylacetamide (NMVA) at 25°C
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Solvent Category Solvent Solubility

Alcohols Ethanol Soluble[1]

Methanol Slightly Soluble[2][3]

Ketones Acetone Soluble[1]

Aromatic Hydrocarbons Toluene Soluble[1]

Styrene Soluble[1]

Esters Ethyl Acetate Soluble[1], Slightly Soluble[2]

[3]

Methyl Methacrylate Soluble[1]

Hydroxy Ethyl Methacrylate Soluble[1]

PEG-Methacrylate Soluble[1]

Vinyl Acetate Soluble[1]

Halogenated Hydrocarbons Chloroform Slightly Soluble[2][3]
Acids Acrylic Acid Soluble[1]

Amides N-vinyl pyrrolidone Soluble[1]

N-vinyl formamide Soluble[1]

Water Water Miscible[4][5]

*Note: The term "Slightly Soluble™ indicates that while the compound dissolves, it does so to a

limited extent.

For comparative purposes, the following table presents quantitative solubility data for a

structurally related compound, N-vinylacetamide (NVA). This data illustrates the typical format
for such information and may offer insights into the potential behavior of NMVA.

Table 2: Quantitative Solubility of N-vinylacetamide (NVA) in Various Solvents at Different
Temperatures
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Solubility ( g/100g of

Solvent Temperature (°C)

solvent)
Water 10 >880
Ethyl alcohol 10 140
25 240
40 500
Acetone 10 110
25 270
40 520
Toluene 10 20
25 90
40 300
Ethylacetate 10 70
25 140
40 340
Styrene 25 80
Methylmethacrylate 25 110
Methylacrylate 25 160
Vinylacetate 25 120
N,N-dimethylacrylamide 25 220

Data sourced from a technical
data sheet for N-

vinylacetamide.[6]

Experimental Protocols
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Determination of Solubility

While specific experimental protocols for determining the solubility of N-Methyl-N-
vinylacetamide were not found in the reviewed literature, a general methodology based on
standard laboratory practices can be outlined.

1. Gravimetric Method:

o Objective: To determine the mass of NMVA that can dissolve in a specific volume of solvent
at a given temperature.

e Procedure:

Add an excess amount of NMVA to a known volume of the organic solvent in a sealed

[e]

container.

o Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached.

o Allow any undissolved NMVA to settle.
o Carefully extract a known volume of the supernatant (the saturated solution).

o Evaporate the solvent from the extracted sample under controlled conditions (e.g., in a

vacuum oven).
o Weigh the remaining NMVA residue.
o Calculate the solubility in terms of g/100mL or other appropriate units.
2. Spectroscopic Method (e.g., UV-Vis or GC):

e Objective: To determine the concentration of NMVA in a saturated solution using
spectroscopic techniques.

e Procedure:

o Prepare a saturated solution as described in the gravimetric method.
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o After allowing the undissolved solute to settle, filter the supernatant to remove any
suspended particles.

o Dilute a precise volume of the saturated solution with a suitable solvent to a concentration
that falls within the linear range of a pre-established calibration curve.

o Analyze the diluted sample using a calibrated UV-Vis spectrophotometer or Gas
Chromatograph (GC).

o Determine the concentration of NMVA in the saturated solution from the calibration curve
and calculate the original solubility.

Synthesis of N-Methyl-N-vinylacetamide

A common method for the synthesis of N-Methyl-N-vinylacetamide involves the methylation of
N-vinylacetamide.

e Reactants: N-vinylacetamide, a methylating agent (e.g., methyl iodide), and a base (e.g.,
potassium t-butoxide) in a suitable solvent (e.g., THF).

e Procedure:

[e]

Dissolve N-vinylacetamide in the solvent within a reaction vessel.

Add the base to the solution.

o

[¢]

Introduce the methylating agent to the mixture and allow it to react.

o

After the reaction is complete, the resulting mixture is filtered.

[e]

The filtrate is then concentrated and purified, typically through distillation, to yield N-
Methyl-N-vinylacetamide.

Mandatory Visualizations

The following diagrams illustrate key processes related to N-Methyl-N-vinylacetamide.
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Sample Preparation
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Caption: Experimental workflow for determining the solubility of NMVA.
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Caption: Synthesis workflow for N-Methyl-N-vinylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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